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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of carbon tetraiodide (CI₄), a

compound of interest in various chemical and research applications. This document details its

chemical identifiers, physical and chemical properties, and key safety information.

Chemical Identifiers
Carbon tetraiodide, also known as tetraiodomethane, is registered and indexed across

multiple chemical databases. Accurate identification is crucial for regulatory compliance, safety,

and procurement. The following table summarizes the primary identifiers for this compound.[1]

[2][3][4][5]
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Identifier Type Value

CAS Number 507-25-5

PubChem CID 10487

EINECS Number 208-068-5

RTECS Number FG4960000

UNII E22GNX36ZQ

Beilstein Reference 1733108

DSSTox Substance ID DTXSID0060145

InChI InChI=1S/CI4/c2-1(3,4)5

InChIKey JOHCVVJGGSABQY-UHFFFAOYSA-N

SMILES C(I)(I)(I)I

Chemical and Physical Properties
The distinct properties of carbon tetraiodide influence its application and handling. It is a

bright red crystalline solid, a rare characteristic for a methane derivative.[2][3][6] The molecule

adopts a tetrahedral geometry.[2][3][6] A summary of its key physical and chemical properties is

provided below.
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Property Value

Molecular Formula CI₄

Molar Mass 519.63 g/mol

Appearance Red crystals

Density 4.32 g/cm³

Melting Point 171 °C (decomposes)

Water Solubility Insoluble, reacts slowly with water

Solubility in Organic Solvents Soluble in nonpolar organic solvents

Dipole Moment 0 D

Synthesis and Reactivity
Synthesis: Carbon tetraiodide is typically synthesized via a halide exchange reaction

catalyzed by aluminum chloride at room temperature.[2][3] The overall reaction is:

CCl₄ + 4 EtI → CI₄ + 4 EtCl

The product, carbon tetraiodide, crystallizes from the reaction solution.[2][3]

Reactivity: Carbon tetraiodide is thermally and photochemically unstable due to the steric

crowding of the large iodine atoms.[2][7] It decomposes to tetraiodoethylene (C₂I₄).[2][3] It is

slightly reactive towards water, yielding iodoform and iodine.[2][3]

A logical workflow for the synthesis of carbon tetraiodide is illustrated below.
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Carbon Tetrachloride (CCl₄)
Ethyl Iodide (EtI)

Halide Exchange Reaction
(Room Temperature)

Aluminum Chloride (AlCl₃)

Carbon Tetraiodide (CI₄)
(Crystallizes) Ethyl Chloride (EtCl)

Ketone (R₂C=O)

1,1-Diiodoalkene (R₂C=CI₂)

Reaction

Carbon Tetraiodide (CI₄)
Triphenylphosphine (PPh₃)

 

Potential Exposure

Skin, Eye, or Inhalation

Immediate Action

Skin: Wash with soap and water
Eye: Rinse with water for several minutes

Inhalation: Move to fresh air

Seek Medical Attention

If irritation persists

If symptoms continue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbon tetraiodide | CI4 | CID 10487 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1584510?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584510?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Carbon-tetraiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Carbon_tetraiodide [bionity.com]

3. Carbon tetraiodide - Wikipedia [en.wikipedia.org]

4. Page loading... [guidechem.com]

5. CAS 507-25-5: Tetraiodomethane | CymitQuimica [cymitquimica.com]

6. Carbon tetraiodide | 507-25-5 | Benchchem [benchchem.com]

7. CARBON TETRAIODIDE|507-25-5 - MOLBASE Encyclopedia [m.molbase.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Carbon Tetraiodide:
Identifiers, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584510#cas-number-and-identifiers-for-carbon-
tetraiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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